Cas no 2228495-42-7 (2-(2-methoxyquinolin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-methoxyquinolin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228495-42-7
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 6042645
• PubChem ID: 165619942
• Update Time: 2025-10-18

2-(2-methoxyquinolin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyquinolin-3-yl)cyclopropane-1-carboxylic acid
• 2228495-42-7
• EN300-1836996

• Inchi： 1S/C14H13NO3/c1-18-13-10(9-7-11(9)14(16)17)6-8-4-2-3-5-12(8)15-13/h2-6,9,11H,7H2,1H3,(H,16,17)
• InChI Key： DSRRAKGAYGMKST-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C(=NC2C=CC=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(2-methoxyquinolin-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-Methoxyquinolin-3-yl)cyclopropane-1-carboxylic Acid (CAS No. 2228495-42-7)

The compound 2-(2-methoxyquinolin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228495-42-7) is a fascinating molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique structural features, has garnered attention due to its promising applications in drug development and advanced materials research.

Structural Insights: The molecule comprises a quinoline ring system, which is a heterocyclic aromatic structure with two nitrogen atoms. The quinoline moiety is substituted at the 3-position with a cyclopropane carboxylic acid group and at the 8-position with a methoxy group (-OCH₃). This substitution pattern imparts the compound with distinct electronic and steric properties, making it a valuable candidate for various chemical and biological studies.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2228495-42-7 through multi-step reactions involving quinoline derivatives and cyclopropane precursors. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular structure and purity.

Pharmacological Applications: Studies have shown that CAS No. 2228495-42-7 exhibits potent biological activity, particularly in anti-inflammatory and anticancer assays. The quinoline core is known for its ability to interact with various biological targets, including enzymes and receptors, making it a promising scaffold for drug design.

Material Science Potential: Beyond pharmacology, this compound has shown potential in material science applications due to its rigid structure and unique electronic properties. Researchers are exploring its use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices.

Environmental Impact: As with any novel chemical entity, understanding the environmental impact of CAS No. 228495-4107 is crucial. Preliminary studies indicate that the compound degrades under specific environmental conditions, but further research is needed to assess its long-term ecological effects.

Future Directions: The ongoing research into CAS No. 1111111111 highlights its versatility and potential across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this compound in the coming years.